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Professionals
Introduction

Octafluorobutane (C4F8), specifically the cyclic isomer octafluorocyclobutane, is a synthetic,

inert perfluorocarbon gas. Characterized by its high density, chemical stability, and non-

flammability, it has found a diverse range of applications across various scientific and industrial

sectors.[1][2] Initially recognized for its roles in industrial processes such as semiconductor

manufacturing and refrigeration, its unique physical and biological properties have propelled its

adoption into advanced medical fields, including ophthalmology, diagnostic imaging, and

targeted drug delivery. This technical guide provides a comprehensive review of the core

applications of octafluorobutane, focusing on the underlying principles, experimental

methodologies, and quantitative data relevant to research and development professionals.

Physicochemical and Safety Profile
The utility of octafluorobutane in diverse applications stems from its distinct physical, chemical,

and safety characteristics. It is a colorless, odorless, and non-flammable gas under standard

conditions.[1][2][3]
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Quantitative Properties
The key physical and chemical properties of octafluorobutane are summarized below. These

values are critical for its application in both industrial and medical contexts, influencing its

behavior as a gas, liquid, and component in multiphase systems.

Property Value Reference(s)

Molecular Formula C4F8

Molar Mass 200.03 g/mol

Boiling Point -5.8°C to -8°C [2][4]

Melting Point -40.1°C to -45.6°C [2]

Vapor Density (Air=1) 6.9 [4]

Liquid Density 1.654 g/cm³

Water Solubility 140 mg/L at 20°C [5]

Ozone Depletion Potential

(ODP)
0 [6]

Global Warming Potential

(GWP, 100-yr)
10,300 [7][8]

Safety and Handling
While chemically inert and non-toxic, octafluorobutane is a simple asphyxiant.[3] High

concentrations can displace oxygen, leading to dizziness and suffocation, particularly in

confined spaces.[1][4] Direct contact with the liquefied gas can cause severe frostbite.[1][4][5]
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Hazard Description
Precautionary
Measures

Reference(s)

Asphyxiation

Can displace oxygen

in enclosed areas,

leading to suffocation.

Ensure adequate

ventilation. Use in

well-ventilated areas.

[3][4][9]

Frostbite

Contact with liquefied

gas can cause severe

cryogenic burns.

Wear appropriate

personal protective

equipment (PPE),

including cryogenic

gloves and safety

glasses.

[4][5][9]

High Pressure

Shipped as a liquefied

gas under pressure

(25 psig @ 70°F).

Use equipment rated

for cylinder pressure.

Protect cylinders from

physical damage. Do

not expose to heat.

[9][10]

Decomposition

Thermal

decomposition (e.g.,

in a fire) can produce

toxic gases like

hydrogen fluoride.

Use extinguishing

media appropriate for

the surrounding fire.

Firefighters should

wear SCBA.

[3][9]

Medical and Drug Development Applications
The biocompatibility and unique physical properties of octafluorobutane have made it a

valuable tool in medicine, particularly in ophthalmology, medical imaging, and as a component

in advanced drug delivery systems.

Ophthalmic Surgery: Vitreoretinal Tamponade
In vitreoretinal surgery, particularly for repairing retinal detachments, an intraocular gas bubble

is used to press the detached retina back into place, allowing for healing. This is known as a

gas tamponade.[11] Octafluorobutane is one of the fluorinated gases used for this purpose,

valued for its persistence in the eye.[11][12][13] Its low solubility in water allows it to remain in
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the vitreous cavity longer than air or other gases like sulfur hexafluoride (SF6), providing a

more durable tamponade for complex detachments.[11]

The diagram below illustrates the process of using octafluorobutane as a gas tamponade in

retinal detachment surgery.
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Caption: Workflow for retinal detachment surgery using C4F8 gas tamponade.
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Diagnostic Imaging
Octafluorobutane serves as a contrast agent in two key imaging modalities: ultrasound and

Magnetic Resonance Imaging (MRI).[14]

Octafluorobutane is a core component of microbubbles used as contrast agents in contrast-

enhanced ultrasound (CEUS).[15][16] These microbubbles, typically 1-8 µm in diameter,

consist of a biocompatible shell (e.g., lipid or polymer) encapsulating the C4F8 gas.[14][16]

When injected intravenously, they enhance the acoustic backscatter of blood, significantly

improving the visualization of blood flow and tissue perfusion.[14][17] The low water solubility

and high molecular weight of C4F8 increase the stability and persistence of the microbubbles

in circulation compared to air-filled bubbles.[15]

Due to its high density of magnetically equivalent fluorine nuclei, octafluorobutane is being

explored as a novel gaseous contrast agent for ¹⁹F MRI, particularly for lung imaging.[18][19]

Since biological tissues have negligible intrinsic fluorine content, ¹⁹F MRI offers the potential for

background-free imaging.[20] Inhaled C4F8 gas can provide high-resolution images of

ventilated lung spaces, demonstrating a higher signal-to-noise ratio (SNR) compared to other

perfluorinated gases like perfluoropropane.[18][19]

Targeted Drug and Gene Delivery
The unique properties of C4F8 are being harnessed to create sophisticated platforms for

targeted therapy.

Sonoporation is a technique that uses ultrasound to transiently increase the permeability of cell

membranes, facilitating the intracellular delivery of drugs, genes, or other therapeutic agents.

[21] When C4F8-filled microbubbles are exposed to an ultrasound field, they oscillate and

collapse (cavitate).[22] This cavitation creates mechanical forces that induce temporary pores

in nearby cell membranes, allowing therapeutic molecules to enter the cell.[21] This method

offers a non-invasive and spatially targeted approach to enhance drug efficacy.[23][24]

Cell Culture: Plate target cells (e.g., cancer cells) in a suitable culture vessel (e.g., 24-well

plate) and grow to 80-90% confluency.

Reagent Preparation:
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Reconstitute lipid-shelled C4F8 microbubbles in phosphate-buffered saline (PBS) to the

desired concentration (e.g., 1-5% v/v).

Prepare the therapeutic agent (e.g., fluorescently-labeled dextran for permeability studies,

or a chemotherapeutic drug) in the cell culture medium.

Treatment:

Replace the existing cell culture medium with the medium containing both the

microbubbles and the therapeutic agent.

Position an ultrasound transducer directly above or below the well.

Apply a focused ultrasound pulse with optimized parameters. Key parameters to optimize

include:

Frequency: Typically low frequencies (e.g., 250 kHz - 1 MHz) are effective.[21][24][25]

Peak Negative Pressure: Ranging from 300-800 kPa.[21][24]

Pulse Duration & Repetition Frequency: e.g., 8 µs pulse duration, 3 kHz repetition

frequency.[25]

Insonation Time: Typically 10-60 seconds.[26][27]

Post-Treatment & Analysis:

Incubate cells for a defined period (e.g., 1-24 hours).

Assess cell viability using methods like Trypan Blue exclusion or MTT assay.

Quantify intracellular uptake of the therapeutic agent using flow cytometry or fluorescence

microscopy.

The diagram below outlines the key steps in microbubble-mediated sonoporation for targeted

drug delivery.
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Caption: Mechanism of targeted drug delivery via C4F8 microbubble sonoporation.
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Another innovative approach involves formulating octafluorobutane into liquid-core

nanodroplets.[28] These nanodroplets can be engineered to undergo a phase shift from liquid

to gas when triggered by an external energy source like ultrasound, a process known as

acoustic droplet vaporization (ADV).[22] This conversion creates a microbubble in situ at the

target site. This technology is promising for combining high-resolution imaging with on-demand

drug release, as the nanodroplets are small enough to extravasate into tumor tissues.[22][28]

[29]

Industrial Applications
Beyond its medical uses, octafluorobutane is a critical material in several high-tech industrial

processes.

Semiconductor Manufacturing
High-purity octafluorobutane is extensively used in the semiconductor industry as an etching

gas in plasma etching processes.[2][10] In a radiofrequency (RF) field, C4F8 generates

reactive radicals that precisely etch silicon and silicon dioxide, enabling the fabrication of

complex integrated circuits.[10] The plasma can also form a protective fluoropolymer layer on

the sidewalls of etched features, ensuring structural integrity.[10]

Refrigeration and Fire Suppression
Octafluorobutane has been investigated as a specialty refrigerant, particularly as a

replacement for ozone-depleting chlorofluorocarbons (CFCs).[2][6] Its non-flammable nature

and ability to absorb heat make it an effective fire suppression agent, especially for protecting

sensitive electronic equipment where water-based systems would be damaging.[2][6][10]

This diagram provides a summary of the primary industrial applications of octafluorobutane.
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Caption: Key industrial applications of octafluorobutane.

Conclusion
Octafluorobutane is a highly versatile perfluorocarbon with a growing portfolio of critical

applications. While its industrial uses in semiconductor etching and specialty cooling remain

significant, its role in medicine and drug development is rapidly expanding. As a key

component in ultrasound contrast agents, a promising agent for ¹⁹F MRI, and a facilitator for

targeted drug delivery via sonoporation and phase-shift nanodroplets, C4F8 is enabling

significant advances in diagnostics and therapeutics. Future research will likely focus on

refining these medical applications, developing more sophisticated drug delivery systems, and

mitigating its environmental impact as a potent greenhouse gas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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